Cas no 296-41-3 (1,4,7,10,13,16-Hexathiacyclooctadecane)

1,4,7,10,13,16-Hexathiacyclooctadecane structure

296-41-3 structure

Product Name:1,4,7,10,13,16-Hexathiacyclooctadecane

CAS No:296-41-3

MF:C₁₂H₂₄S₆

MW:360.708955764771

CID:265084

PubChem ID:325971

Update Time:2025-04-19

1,4,7,10,13,16-Hexathiacyclooctadecane Chemical and Physical Properties

Names and Identifiers

- 1,4,7,10,13,16-Hexathiacyclooctadecane
- 1,4,7,10,13,16-hexathiacyclohexadecane
- 1,4,7,10,13,16-hexathiacyclooctadecan
- 1,4,7,10,13,16-hexathia-cyclooctadecane
- 18-Ane-S6
- 18-Ethano-S6
- hexathia-18-crown-6
- UNII-6HQF7QSU1C
- NSC-295590
- AKOS015913524
- NSC 295590
- HELCSRZMDRYPIJ-UHFFFAOYSA-N
- FT-0631907
- SCHEMBL896625
- DTXSID30183779
- NSC295590
- 296-41-3
- 6HQF7QSU1C
- Cyclo-hexaC2S
- Inchi： 1S/C12H24S6/c1-2-14-5-6-16-9-10-18-12-11-17-8-7-15-4-3-13-1/h1-12H2
- InChI Key： HELCSRZMDRYPIJ-UHFFFAOYSA-N
- SMILES： S1CCSCCSCCSCCSCCSCC1

Computed Properties

Exact Mass: 360.02000
Monoisotopic Mass: 360.02
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.9
Topological Polar Surface Area: 152A^2

Experimental Properties

Color/Form: Not determined
Density: 1.14
Melting Point: 92-94 °C(lit.)
Boiling Point: 547.2 °C at 760 mmHg
Flash Point: 296.9 °C
Refractive Index: 1.573
PSA: 151.80000
LogP: 4.39920
Solubility: Not determined

1,4,7,10,13,16-Hexathiacyclooctadecane Security Information

WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38

1,4,7,10,13,16-Hexathiacyclooctadecane Related Literature

1. Crown thioether chemistry of tin(IV): formation and crystal and molecular structures of 3SnCl4·2[9]aneS3 and 2SnCl4·[18]aneS6·MeCN ([9]aneS3= 1,4,7-trithiacyclononane; [18]aneS6= 1,4,7,10,13,16-hexathiacyclooctadecane)

Gerald R. Willey,Adam Jarvis,Janet Palin,William Errington J. Chem. Soc. Dalton Trans. 1994 255
2. Supramolecular assemblies of germanium(ii) halides with O-, S- and Se-donor macrocycles – the effects of donor atom type upon structure

Andrew L. Hector,William Levason,Gillian Reid,Michael Webster,Wenjian Zhang Dalton Trans. 2011 40 694
3. Crown thioether complexes of p-block elements: crystal and molecular structures of SbCl3·9s3 (9s3 = 1,4,7-trithiacyclononane) and 2SbCl3·18S6 (18S6 = 1,4,7,10,13,16-hexathiacyclooctadecane)

Gerald R. Willey,Miles T. Lakin,Mythili Ravindran,Nathaniel W. Alcock J. Chem. Soc. Chem. Commun. 1991 271
4. Synthesis and characterisation of palladium(II) complexes of mixed thioether/oxa ionophores. Crystal structures of [PdCl2([18]aneS2O4)], [Pd([18]aneS2O4)2][PF6]2([18]aneS2O4= 1,4,7,10-tetraoxa-13,16-dithiacyclooctadecane) and [Pd([18]aneS3O3)2][PF6]2([18]aneS3O3= 1,4,7-trioxa-10,13,16-trithiacyclooctadecane)

Alexander J. Blake,Robert O. Gould,Christian Radek,Martin Schr?der J. Chem. Soc. Dalton Trans. 1995 4045
5. Thallium macrocyclic chemistry: synthesis and crystal structures of [Tl([18]aneN2S4)]PF6 and [Tl([18]aneS6)]PF6([18]aneN2S4= 1,4,10,13-tetrathia-7,16-diazacyclooctadecane, [18]aneS6= 1,4,7,10,13,16-hexathiacyclooctadecane)

Alexander J. Blake,Gillian Reid,Martin Schr?der J. Chem. Soc. Dalton Trans. 1992 2987